Cas no 113085-05-5 (13-cis-Astaxanthin)

• Product Name: 13-cis-Astaxanthin
• CAS No: 113085-05-5
• MF: C₄₀H₅₂O₄
• MW: 596.84
• CID: 2095004
• PubChem ID: 91827159
• Update Time: 2025-11-02

13-cis-Astaxanthin Chemical and Physical Properties

Names and Identifiers

• 13-cis-Astaxanthin
• (3S,3′S,13-cis)-3,3′-Dihydroxy-β, β-carotene-4,4′-dione
• (13Z)-astaxanthin
• 859O384BEE
• Astaxanthin, (13Z)-
• 13Z-Astaxanthin
• 13-cis -astaxanthin
• MQZIGYBFDRPAKN-SODZLZBXSA-N
• 13-Cis astaxanthin (constituent of astaxanthin esters) [DSC]
• Q27269622
• CID 91827159
• β,β-Carotene-4,4'-dione, 3,3'-dihydroxy-, (3S,3'S,13-cis)-
• Vitamin B5 Impurity 8
• Astaxanthin Impurity 2
• UNII-859O384BEE
• .BETA.,.BETA.-CAROTENE-4,4'-DIONE, 3,3'-DIHYDROXY-, (3S,3'S,13-CIS)-
• 113085-05-5
• beta,beta-Carotene-4,4'-dione, 3,3'-dihydroxy-, (3S,3'S,13-cis)-
• (6S)-6-hydroxy-3-[(1E,3E,5E,7Z,9E,11E,13E,15E,17E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohex-2-en-1-one
• (6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11Z,13E,15E,17E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohex-2-en-1-one

• Inchi： 1S/C40H52O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-24,35-36,41-42H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,27-15-,28-16+,29-19+,30-20+/t35-,36-/m0/s1
• InChI Key： MQZIGYBFDRPAKN-SODZLZBXSA-N
• SMILES： O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(/C)\C=C\C=C(/C)\C=C\C2=C(C)C([C@H](CC2(C)C)O)=O)/C)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 596.38656014g/mol
• Monoisotopic Mass: 596.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 10.3

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 774.0±60.0 °C(Predicted)
• pka: 12.33±0.70(Predicted)

13-cis-Astaxanthin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls

Additional information on 13-cis-Astaxanthin

Professional Introduction to 13-cis-Astaxanthin (CAS No. 113085-05-5)

13-cis-Astaxanthin, a naturally occurring carotenoid with the chemical identifier CAS No. 113085-05-5, is a compound that has garnered significant attention in the field of nutritional science and pharmaceutical research due to its remarkable biological properties. This pigment, which is known for its vibrant red-orange color, is a derivative of astaxanthin and has been extensively studied for its potential health benefits and applications in various industries.

The chemical structure of 13-cis-Astaxanthin consists of a conjugated system of hydrocarbon rings, which contributes to its stability and antioxidant capabilities. This compound is particularly noted for its ability to scavenge free radicals and protect cells from oxidative damage, a mechanism that has been extensively researched in the context of aging and chronic disease prevention.

In recent years, the study of 13-cis-Astaxanthin has been further advanced by its application in clinical trials investigating its effects on human health. One of the most promising areas of research has been its potential role in combating age-related macular degeneration (AMD), a leading cause of vision loss in adults over the age of 50. Studies have shown that 13-cis-Astaxanthin can help protect retinal cells from oxidative stress, potentially slowing the progression of AMD.

Furthermore, 13-cis-Astaxanthin has been explored for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disease, diabetes, and cancer. Research indicates that this carotenoid can modulate inflammatory pathways, thereby reducing the risk of these conditions. The compound's ability to interact with various cellular receptors and signaling pathways makes it a versatile candidate for therapeutic applications.

The cosmetic industry has also embraced 13-cis-Astaxanthin due to its skin-beneficial properties. When applied topically, this compound can help protect skin cells from UV-induced damage, improve skin elasticity, and reduce the appearance of wrinkles. Its natural origin and stability make it an attractive ingredient in anti-aging creams and sunscreens.

Another area where 13-cis-Astaxanthin has shown promise is in sports nutrition. Athletes are increasingly turning to natural supplements to enhance their performance and recovery. The antioxidant properties of 13-cis-Astaxanthin can help reduce muscle soreness and fatigue, allowing athletes to train more effectively and recover faster.

The cultivation and extraction processes of 13-cis-Astaxanthin have also seen significant advancements. Natural sources such as Haematococcus pluvialis algae are rich in this carotenoid, and modern extraction techniques ensure high purity and yield. These improvements have made 13-cis-Astaxanthin more accessible for commercial use in various products.

Future research directions for 13-cis-Astaxanthin include exploring its potential role in neuroprotection and cognitive function. Preliminary studies suggest that this compound may help protect brain cells from oxidative stress, which could have implications for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 13-cis-Astaxanthin (CAS No. 113085-05-5) is a multifaceted compound with a wide range of potential health benefits. Its antioxidant, anti-inflammatory, and skin-beneficial properties make it a valuable ingredient in nutritional supplements, cosmetic products, and pharmaceutical formulations. As research continues to uncover new applications for this carotenoid, its importance in promoting health and well-being is likely to grow.